Cas no 73885-53-7 (6,6',7-trimethoxy-2,2'-dimethylberbaman-12-yl acetate)

• Product Name: 6,6',7-trimethoxy-2,2'-dimethylberbaman-12-yl acetate
• CAS No: 73885-53-7
• MF: C₃₉H₄₂N₂O₇
• MW: 650.759991168976
• CID: 978599
• PubChem ID: 287690
• Update Time: 2025-04-19

6,6',7-trimethoxy-2,2'-dimethylberbaman-12-yl acetate Chemical and Physical Properties

Names and Identifiers

• 6,6',7-trimethoxy-2,2'-dimethylberbaman-12-yl acetate
• BERBAMINE E6
• C44H43N3O9
• DTXSID00995023
• 6,6',7-Trimethoxy-2,2'-dimethylberbaman-12-yl acetate; Calmodulin inhibitor
• HB0269
• (20,21,25-trimethoxy-15,30-dimethyl-7,23-dioxa-15,30-diazaheptacyclo[22.6.2.23,6.18,12.114,18.027,31.022,33]hexatriaconta-3(36),4,6(35),8,10,12(34),18,20,22(33),24,26,31-dodecaen-9-yl) acetate
• SCHEMBL16192541
• 73885-53-7
• NSC-147754
• NSC147754

• Inchi： 1S/C39H42N2O7/c1-23(42)46-32-12-9-25-18-31-37-27(14-16-41(31)3)21-36(44-5)38(45-6)39(37)48-35-22-29-26(20-33(35)43-4)13-15-40(2)30(29)17-24-7-10-28(11-8-24)47-34(32)19-25/h7-12,19-22,30-31H,13-18H2,1-6H3
• InChI Key： QQHBFLLFMBTZBU-UHFFFAOYSA-N
• SMILES： O1C2C(=CC3CCN(C)C(CC4C=CC(=CC=4)OC4C(=CC=C(C=4)CC4C5C1=C(C(=CC=5CCN4C)OC)OC)OC(C)=O)C=3C=2)OC

Computed Properties

• Exact Mass: 650.29920168g/mol
• Monoisotopic Mass: 650.29920168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 48
• Rotatable Bond Count: 5
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignans, neolignans and related compounds
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds